Cas no 1253929-86-0 (tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate
• CAS No: 1253929-86-0
• MF: C₁₅H₁₉BrN₂O₂
• MW: 339.227563142776
• CID: 5619430
• PubChem ID: 66817413
• Update Time: 2025-10-31

tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL849609
• VKCVWLKKOJDYKL-UHFFFAOYSA-N
• [2-(4-bromo-indol-1-yl)-ethyl]-carbamic acid tert-butyl ester
• EN300-28296818
• 1253929-86-0
• tert-butyl N-[2-(4-bromo-1H-indol-1-yl)ethyl]carbamate
• tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate

• Inchi： 1S/C15H19BrN2O2/c1-15(2,3)20-14(19)17-8-10-18-9-7-11-12(16)5-4-6-13(11)18/h4-7,9H,8,10H2,1-3H3,(H,17,19)
• InChI Key： VKCVWLKKOJDYKL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=CN2CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.06299g/mol
• Monoisotopic Mass: 338.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate

tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate (CAS No. 1253929-86-0): A Comprehensive Overview

tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate (CAS No. 1253929-86-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate.

Chemical Structure and Properties

tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate is a derivative of indole, a heterocyclic aromatic organic compound. The presence of the tert-butyl group and the bromine atom in the indole ring imparts unique chemical properties to this compound. The tert-butyl group provides steric protection, enhancing the stability and solubility of the molecule. The bromine atom, on the other hand, introduces electrophilic reactivity, making it a valuable intermediate in various synthetic transformations.

The molecular formula of tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate is C₁₆H₂₀BrN₃O₂, with a molecular weight of approximately 358.25 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 95°C to 97°C.

Synthesis Methods

The synthesis of tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-bromoindole with tert-butyl 2-aminoethylcarbamate in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP).

The reaction proceeds via an amide bond formation between the carboxylic acid group of 4-bromoindole and the amino group of tert-butyl 2-aminoethylcarbamate. The resulting product is purified by recrystallization or column chromatography to obtain high-purity tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate.

Biological Activities and Applications

tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of its key applications is as a precursor for the synthesis of bioactive compounds with potential therapeutic effects.

In recent studies, derivatives of tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate have shown promising results in various biological assays. For instance, some derivatives have exhibited potent anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that compounds derived from tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate could be valuable candidates for treating inflammatory diseases.

Beyond anti-inflammatory activity, research has also explored the potential of these compounds as anticancer agents. Studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, one study reported that a derivative of tert-butyl N-2-(4-bromo-1H-indol-1-yl)ethylcarbamate inhibited the growth of human breast cancer cells by downregulating the expression of Bcl-xL, an anti-apoptotic protein.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of tert-butyl N-2-(4-bromo-1H-indol-1-y l) eth yl carbamate strong>. One notable area of research involves the use of this compound as a scaffold for developing novel inhibitors targeting specific enzymes or receptors involved in disease pathways.

A study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of indole-based inhibitors derived from < strong > tert - but yl N - 2 - (4 - bromo - 1 H - ind ol - 1 - yl ) eth yl carbamate strong > . These inhibitors were designed to target cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. The study found that several derivatives exhibited potent inhibitory activity against CDKs, suggesting their potential as anticancer agents. p > < p >Another area of interest is the use of strong > tert - but yl N - 2 - (4 - bromo - 1 H - ind ol - 1 - yl ) eth yl carbamate strong > as a starting material for developing drugs targeting neurodegenerative diseases. Research has shown that certain derivatives can modulate microglial activation and reduce neuroinflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. p > < p >In conclusion, strong > tert - but yl N - 2 - (4 - bromo - 1 H - ind ol - 1 - yl ) eth yl carbamate strong > (CAS No. 1253929 - 86 - 0 ) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties make it an attractive starting material for synthesizing bioactive derivatives with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing drug discovery efforts. p > article > response >